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Compound of Interest

Compound Name: Allyl (3-methylbutoxy)acetate

Cat. No.: B1266693 Get Quote

An Objective Comparison of Allyl (3-methylbutoxy)acetate and Allyl cyclohexylpropionate for

Research and Development

This guide provides a detailed comparative analysis of Allyl (3-methylbutoxy)acetate and Allyl

cyclohexylpropionate, two ester compounds predominantly utilized as fragrance and flavor

ingredients. The following sections present a side-by-side view of their physicochemical

properties, synthesis protocols, performance characteristics, and toxicological profiles,

supported by available data to aid researchers, scientists, and drug development professionals

in their evaluations.

Physicochemical Properties
The fundamental physicochemical characteristics of both compounds are summarized below.

These properties influence their behavior in various formulations and environments.
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Property
Allyl (3-
methylbutoxy)acetate

Allyl cyclohexylpropionate

CAS Number 67634-00-8[1][2] 2705-87-5[3][4]

Molecular Formula C₁₀H₁₈O₃[1][5] C₁₂H₂₀O₂[3][4]

Molecular Weight 186.25 g/mol [1][5] 196.29 g/mol [3][4]

Appearance Colorless liquid[1][6]
Colorless to very pale yellow

liquid[3][7]

Density 0.936 – 0.944 g/cm³ @ 20°C[2] 0.948 g/mL @ 25°C[3][8]

Boiling Point 216°C[1] 266°C[4]

Flash Point 94°C[1] 106°C[4]

Vapor Pressure 0.037 mmHg @ 25°C[1] 0.009 mmHg @ 25°C[9]

Refractive Index 1.428 - 1.433 @ 20°C[1] 1.457 - 1.464 @ 20°C[3]

Log P 2.72[1] 4.28[4]

Water Solubility Insoluble[5][10] 16.5 mg/L @ 20°C[8]

Synthesis and Manufacturing
The manufacturing processes for these esters involve distinct precursors and reaction steps,

which are detailed below.

Synthesis of Allyl (3-methylbutoxy)acetate
This compound is synthesized in a two-stage process. The initial step involves an esterification

reaction between chloroacetic acid and isoamyl alcohol, facilitated by sodium hydroxide and a

phase-transfer catalyst. The resulting intermediate is then treated with allyl alcohol to yield the

final product.[1][6][10][11]
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Synthesis workflow for Allyl (3-methylbutoxy)acetate.

Synthesis of Allyl cyclohexylpropionate
The synthesis of Allyl cyclohexylpropionate also typically involves two main steps, starting from

cinnamic acid. The first step is a catalytic hydrogenation of cinnamic acid at high temperatures

(over 200°C) using a catalyst like palladium to form cyclohexyl propionic acid. The second step

is an esterification of this intermediate with allyl alcohol, using an acid catalyst such as

concentrated sulfuric acid.[4] An alternative method involves the direct esterification of

cyclohexylpropionic acid with allyl alcohol.[8]
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Synthesis workflow for Allyl cyclohexylpropionate.

Performance and Application Comparison
While both compounds are used for their fruity notes, they possess distinct olfactory profiles

and performance characteristics that make them suitable for different applications.
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Feature
Allyl (3-
methylbutoxy)acetate

Allyl cyclohexylpropionate

Odor Profile

Strong, fruity, green, with

galbanum and pineapple

notes.[1][6][10]

Sweet, fruity, reminiscent of

pineapple, with green and

woody nuances.[4][7][8]

Odor Comparison

Not as sweet as Allyl

cyclohexylpropionate and

considered a less accurate

representation of natural

pineapple.[1]

Provides a tasty, sweet, and

natural pineapple note.[4]

Stability

May form amyl glycolic acid

over time under the influence

of heat.[1]

Excellent stability and

longevity, making it suitable for

water-based and powder

systems where other fruity

materials may degrade.[3][7]

Primary Applications

Fruity, green, fougère, marine,

and floral notes in perfumes;

widely used in detergents.[1][6]

Fruity pineapple notes in fine

fragrances, personal care

(shampoos, lotions), and

household products (air

fresheners); also used as a

food flavoring agent.[3][4][12]

[13]

Other Uses

Reported use in rubber

compounds and marine

applications.[14]

Used as a model compound in

organic chemistry research

and in the production of

specialty chemicals.[3]

Toxicological and Safety Profile
A summary of the toxicological data is crucial for assessing the safety of these compounds in

their intended applications.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.scentree.co/en/Allyl_(3-methylbutoxy)acetate.html
https://www.guidechem.com/encyclopedia/allyl-3-methylbutoxy-acetate-dic26310.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5345256.htm
https://www.scentree.co/en/Allyl_cyclohexyl_propionate.html
https://www.scentspiracy.com/fragrance-ingredients/p/cyclo-hexyl-propionate-allyle
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5153752.htm
https://www.scentree.co/en/Allyl_(3-methylbutoxy)acetate.html
https://www.scentree.co/en/Allyl_cyclohexyl_propionate.html
https://www.scentree.co/en/Allyl_(3-methylbutoxy)acetate.html
https://www.chemimpex.com/products/33779
https://www.scentspiracy.com/fragrance-ingredients/p/cyclo-hexyl-propionate-allyle
https://www.scentree.co/en/Allyl_(3-methylbutoxy)acetate.html
https://www.guidechem.com/encyclopedia/allyl-3-methylbutoxy-acetate-dic26310.html
https://www.chemimpex.com/products/33779
https://www.scentree.co/en/Allyl_cyclohexyl_propionate.html
https://elchemy.com/product/allyl-cyclohexyl-propionate-892
https://www.nbinno.com/article/flavors-and-fragrances/sweet-scent-innovation-allyl-cyclohexylpropionate-flavor-applications-cn
https://www.industrialchemicals.gov.au/sites/default/files/Allyl%20esters%20of%20acetic%20acid%20ethers_Human%20health%20tier%20II%20assessment.pdf
https://www.chemimpex.com/products/33779
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266693?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safety Endpoint
Allyl (3-
methylbutoxy)acetate

Allyl cyclohexylpropionate

Acute Oral Toxicity

Harmful if swallowed (Acute

Tox. 4).[2][15] NOAEL: 100

mg/kg bw/day.[10]

Harmful if swallowed (Acute

Tox. 4).[16][17][18][19] LD50

(Oral, Rat): 380 mg/kg.[16]

Acute Dermal Toxicity
May be harmful in contact with

skin.[2]

Harmful in contact with skin

(Acute Tox. 4).[16][17][18][19]

LD50 (Dermal): 1600 mg/kg.

[17]

Acute Inhalation Toxicity

Fatal if inhaled (Acute Tox. 2).

[2] LC50 (Rat, 4h): 0.43 mg/L.

[10][14]

Harmful if inhaled (Acute Tox.

4).[17][18][19] LC50

(Inhalation, 4h): 11 mg/l.[17]

Skin Irritation
Causes skin irritation

(Category 2).[15]

May cause an allergic skin

reaction (Skin Sens. 1).[16][17]

[18][19]

Eye Irritation
Shall not be classified as an

eye irritant.[2]
Causes mild eye irritation.[17]

Aquatic Toxicity

Very toxic to aquatic life with

long-lasting effects (Aquatic

Acute 1, Aquatic Chronic 1).[2]

Very toxic to aquatic life with

long-lasting effects (Aquatic

Acute 1, Aquatic Chronic 1).

[16][17][19]

GHS Hazard Statements H302, H330, H410[2]
H302, H312, H317, H332,

H410[16][18][19]

Experimental Protocols
Detailed methodologies are essential for the replication and validation of experimental findings.

Protocol for Synthesis of Allyl cyclohexylpropionate
This protocol is based on the hydrogenation of cinnamic acid followed by esterification, a

common method cited for its production.[4][20][21]
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Hydrogenation of Cinnamic Acid:

A solution of cinnamic acid (e.g., 15.0g in 100ml of solvent) and a catalyst (e.g., 0.6 g of

Palladium on carbon, Pd/C) are placed into a high-pressure autoclave.[21]

The autoclave is sealed and purged with hydrogen gas.

The pressure is set to an initial value (e.g., 2 MPa) and the vessel is heated to the reaction

temperature (e.g., 70-160°C).[21]

Upon reaching the target temperature, the hydrogen pressure is increased to the final

value (e.g., 5-8 MPa).[21]

Stirring is initiated to start the hydrogenation reaction, which continues until the theoretical

amount of hydrogen is consumed, yielding 3-cyclohexylpropionic acid.

Esterification:

The resulting 3-cyclohexylpropionic acid is mixed with allyl alcohol.

An acid catalyst, such as p-toluenesulfonic acid or concentrated sulfuric acid, is added to

the mixture.[4][20][21]

The reaction is heated. To drive the reaction to completion, the water formed during the

esterification is removed, often as a hexane-water azeotrope.[20][21]

The final product, Allyl cyclohexylpropionate, is purified from the reaction mixture, typically

via distillation.

Protocol for Skin Sensitization Assessment (Local
Lymph Node Assay - LLNA)
The OECD Test Guideline 429 (LLNA) is a standard method for assessing the skin sensitization

potential of a substance.[14]

Animal Model: Female CBA/Ca mice are typically used.[14]
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Test Substance Preparation: The test substance (e.g., Allyl phenoxyacetate, an analogue) is

prepared in a suitable vehicle (e.g., 1:3 ethanol/diethyl phthalate) at various concentrations

(e.g., 0.5, 1, 2.5, 5, 10%).[14]

Application: A defined volume of the test substance solution or vehicle control is applied to

the dorsal surface of each mouse's ear for three consecutive days.

Proliferation Measurement: Five days after the first application, a solution of ³H-methyl

thymidine is injected intravenously into each mouse.

Sample Collection: After a set period (e.g., 5 hours), the mice are euthanized, and the

draining auricular lymph nodes are excised.

Analysis: The lymph nodes are processed to prepare single-cell suspensions. The

incorporation of ³H-methyl thymidine is measured using a beta-scintillation counter as an

indicator of lymphocyte proliferation.

Data Interpretation: A stimulation index (SI) is calculated for each group by dividing the mean

proliferation in the test group by the mean proliferation in the vehicle control group. A

substance is classified as a skin sensitizer if the SI is greater than or equal to 3.

Conclusion
Allyl (3-methylbutoxy)acetate and Allyl cyclohexylpropionate are valuable esters in the flavor

and fragrance industry, each with a distinct profile. Allyl cyclohexylpropionate offers a more

authentic sweet pineapple aroma and superior stability, making it highly suitable for a broad

range of applications, including fine fragrances and food products.[4][7] In contrast, Allyl (3-
methylbutoxy)acetate provides a different fruity-green complexity, which is particularly

leveraged in detergents and perfumes.[1] However, its lower stability and significantly higher

inhalation toxicity necessitate more stringent handling protocols.[1][2] The choice between

these two compounds will ultimately depend on the desired olfactory profile, the formulation's

chemical environment, stability requirements, and safety considerations for the specific

application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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